Cas no 1794751-97-5 (Benzaanthracene-7-acetonitrile-13C2)

• Product Name: Benzaanthracene-7-acetonitrile-13C2
• CAS No: 1794751-97-5
• MF: C₂₀H₁₃N
• MW: 269.309234380722
• CID: 2243277
• Update Time: 2025-05-27

Benzaanthracene-7-acetonitrile-13C2 Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene-7-acetonitrile-13C2
• 2-Benzo[a]anthracen-7-ylacetonitrile
• Benzaanthracene-7-acetonitrile-13C2

• Inchi： 1S/C20H13N/c21-12-11-19-17-8-4-2-6-15(17)13-20-16-7-3-1-5-14(16)9-10-18(19)20/h1-10,13H,11H2/i11+1,12+1
• InChI Key： GHUUNAACTDWPKC-ALQHTKJJSA-N
• SMILES： N#[13C][13CH2]C1C2C=CC=CC=2C=C2C3C=CC=CC=3C=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 419
• Topological Polar Surface Area: 23.8

Experimental Properties

• Density: 1.2±0.1 g/cm3

Benzaanthracene-7-acetonitrile-13C2 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives